Cas no 1732-55-4 (Isothiazole, 4,5-dibromo-3-methyl-)

• Product Name: Isothiazole, 4,5-dibromo-3-methyl-
• CAS No: 1732-55-4
• MF: C₄H₃Br₂NS
• MW: 256.946317911148
• CID: 1357731
• PubChem ID: 620826
• Update Time: 2025-04-20

Isothiazole, 4,5-dibromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 4,5-dibromo-3-methyl-
• 4,5-dibromo-3-methyl-isothiazole
• 4,5-Dibromo-3-methylisothiazole
• 4,5-Dibromo-3-methylisothiazole #
• 1732-55-4
• CS-0160921
• BS-52695
• D81460
• 4,5-dibromo-3-methyl-1,2-thiazole
• MFCD00233954
• SCHEMBL6775298
• DA-43522

• Inchi： 1S/C4H3Br2NS/c1-2-3(5)4(6)8-7-2/h1H3
• InChI Key： GPXAGAAOWZEJSU-UHFFFAOYSA-N
• SMILES： BrC1=C(SN=C1C)Br

Computed Properties

• Exact Mass: 254.83529
• Monoisotopic Mass: 254.835
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 256.95
• XLogP3: 3.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89